Cas no 1805070-58-9 (5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1805070-58-9
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4804029
• Update Time: 2025-06-09

5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H5F5INO/c9-7(10)3-1-15-6(8(11,12)13)4(2-16)5(3)14/h1,7,16H,2H2
• InChI Key： FGLIQZHXCXWRFL-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CN=C(C(F)(F)F)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-methanol

Comprehensive Overview of 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805070-58-9)

The compound 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805070-58-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. Its unique structure, featuring a difluoromethyl group, an iodo substituent, and a trifluoromethyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

One of the key reasons for the growing interest in 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-methanol is its role in the development of small-molecule inhibitors. Fluorinated compounds are known for their ability to enhance metabolic stability and bioavailability, which are critical factors in drug design. The presence of the iodo group further expands its utility in cross-coupling reactions, a cornerstone of modern synthetic chemistry. This compound is often searched alongside terms like "fluorinated pyridine synthesis" and "iodo-substituted heterocycles", reflecting its relevance in cutting-edge research.

In addition to its pharmaceutical applications, CAS No. 1805070-58-9 is also explored in material science. The trifluoromethyl group contributes to the compound's lipophilicity, making it a candidate for designing advanced materials with unique electronic properties. Searches for "CF3-containing pyridines" and "fluorinated building blocks" often lead to discussions about this compound, highlighting its interdisciplinary importance. Its stability under various conditions further adds to its appeal for high-throughput screening and combinatorial chemistry.

Another trending topic linked to 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-methanol is its potential in agrochemical innovation. Fluorinated compounds are increasingly used in crop protection due to their ability to resist degradation and target specific biological pathways. Queries such as "fluorinated agrochemical intermediates" and "pyridine-based herbicides" often reference this compound, underscoring its role in sustainable agriculture. Researchers are investigating its derivatives for their herbicidal and fungicidal properties, aligning with the global push for eco-friendly pest control solutions.

The synthetic routes to CAS No. 1805070-58-9 are another area of active exploration. Modern methodologies, including transition-metal-catalyzed reactions and microwave-assisted synthesis, are being optimized to improve yield and selectivity. This aligns with the broader trend of green chemistry, where efficiency and environmental impact are prioritized. Searches for "efficient pyridine functionalization" and "iodination techniques" frequently intersect with discussions about this compound, making it a focal point for methodological advancements.

From a commercial perspective, 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-methanol is gaining traction as a high-value intermediate. Suppliers and manufacturers are increasingly listing it in catalogs, often alongside related keywords like "custom fluorinated compounds" and "specialty heterocycles". Its niche applications ensure steady demand, particularly from R&D divisions in pharmaceuticals and agrochemicals. The compound's CAS registry number (1805070-58-9) serves as a critical identifier for procurement and regulatory compliance.

In summary, 5-(Difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805070-58-9) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, from drug discovery to agrochemicals, make it a compound of enduring interest. As research into fluorinated heterocycles and iodo-functionalized molecules continues to expand, this pyridine derivative is poised to remain at the forefront of scientific innovation.